Cas no 474056-47-8 (N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine)

• Product Name: N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine
• CAS No: 474056-47-8
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• MDL: MFCD06740595
• CID: 875603
• PubChem ID: 4777615
• Update Time: 2026-04-29

N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-((1-Methyl-1H-imidazol-2-yl)methyl)propan-2-amine
• ISOPROPYL-(1-METHYL-1 H-IMIDAZOL-2-YLMETHYL)-AMINE
• N-[(1-methyl-1H-imidazol-2-yl)methyl]propan-2-amine
• N-[(1-methyl-1H-imidazol-2-yl)methyl]propan-2-amine(SALTDATA: 0.33H2O)
• N-[(1-methylimidazol-2-yl)methyl]propan-2-amine
• AC1NGOND
• Ambcb4010322
• CTK4I9948
• MolPort-002-499-039
• SureCN9963370
• N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine

• MDL： MFCD06740595
• Inchi： InChI=1S/C8H15N3/c1-7(2)10-6-8-9-4-5-11(8)3/h4-5,7,10H,6H2,1-3H3
• InChI Key： MZGSWPKAQUZWCP-UHFFFAOYSA-N
• SMILES： CC(C)NCC1=NC=CN1C

Computed Properties

• Exact Mass: 153.12700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 29.85000
• LogP: 1.30900

N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine

N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine: A Comprehensive Overview

The compound CAS No. 474056-47-8, also known as N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine, is a versatile organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent studies have further elucidated its structural characteristics and functional versatility, making it a subject of interest for researchers and industry professionals alike.

Structurally, N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine consists of an imidazole ring substituted with a methyl group at position 1 and a propaneamine group at position 2. This arrangement imparts the molecule with both aromatic stability and amine reactivity, enabling it to participate in a wide range of chemical reactions. The imidazole ring is a heterocyclic structure that is commonly found in natural products, such as histidine-derived compounds, and is known for its ability to act as a ligand in metal coordination complexes.

Recent research has focused on the synthesis and characterization of this compound, particularly its role in drug discovery. The compound's ability to act as a chelating agent has been explored in the context of metalloenzyme inhibition, a promising avenue for developing novel therapeutic agents. Additionally, its use as a building block in organic synthesis has been highlighted, with studies demonstrating its utility in constructing complex molecular frameworks through various coupling reactions.

In the field of agrochemistry, CAS No. 474056-47-8 has shown potential as a precursor for herbicides and fungicides. Its ability to interact with biological systems at multiple levels makes it a valuable tool for developing compounds with targeted agricultural applications. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The application of N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amine extends beyond traditional chemistry into materials science. Its role as a precursor in polymer synthesis has been investigated, with researchers exploring its potential in creating advanced materials with tailored properties. For instance, the compound's ability to form stable bonds with metal ions has been leveraged to develop novel catalysts and functional polymers.

From an analytical standpoint, the compound's spectroscopic properties have been thoroughly studied using techniques such as NMR and IR spectroscopy. These studies have provided insights into its electronic structure and intermolecular interactions, further enhancing our understanding of its reactivity and stability under various conditions.

In conclusion, CAS No. 474056-47-8, or N-(1-methyl-1H-imidazol-2-yl)methylpropan-2-amino, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in both academic research and industrial development.